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Compound of Interest

Compound Name: V-9302 hydrochloride

Cat. No.: B2588783

This document provides crucial safety, handling, and disposal protocols for V-9302
hydrochloride, a competitive antagonist of the amino acid transporter ASCT2 (SLC1A5).[1][2]
[3] It is intended for researchers, scientists, and drug development professionals. While V-9302
hydrochloride is not classified as a hazardous substance under the Globally Harmonized
System (GHS), all laboratory chemicals should be handled with care, employing universal
precautions and appropriate personal protective equipment.[4][5]

Hazard Identification and Safety Ratings

Quantitative hazard data provides an immediate overview of the substance's risk profile. The
following ratings are based on the National Fire Protection Association (NFPA) and Hazardous
Materials Identification System (HMIS).
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Hazard Classification Rating (Scale 0-4) Interpretation

No hazard beyond that of

NFPA Health Hazard 0 ordinary combustible material.

[5]

Will not burn under typical fire

NFPA Fire Hazard 0 -
conditions.[5]
Normally stable, even under
NFPA Instability Hazard 0 fire exposure conditions, and is
not reactive with water.[5]
HMIS Health 0 No significant risk to health.[5]
HMIS Flammability 0 Will not burn.[5]
HMIS Reactivity 0 Normally stable.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is fundamental to safe laboratory practice, creating a barrier to
prevent exposure.[6] When handling V-9302 hydrochloride in any form (solid or solution), the
following PPE is required:

o Lab Coat: A standard laboratory coat should be worn to protect street clothes and skin.
e Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

o Eye Protection: Safety glasses with side shields or goggles must be worn to protect against
splashes or airborne particles.

Handling and Storage Protocols
Safe Handling:

» No special handling measures are required beyond standard good laboratory practice.[5]

e Avoid generating dust when working with the solid form.[4]
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» Ensure adequate ventilation in the work area.
e Wash hands thoroughly after handling.
Storage Conditions:

e Solid (Powder): Store the container tightly closed at -20°C for long-term stability (up to 3
years).[3][5]

e Solutions (in Solvent): Store solutions at -80°C for up to one year.[3]

e Incompatible Materials: Avoid strong acids, strong bases, and strong oxidizing or reducing
agents.[5]

Accidental Release Measures (Spill Response)

In the event of a spill, a clear and immediate response plan is critical to ensure safety and
minimize contamination. The following workflow outlines the necessary steps.

Click to download full resolution via product page

Workflow for responding to a V-9302 hydrochloride spill.

Step-by-Step Spill Procedure:

o Alert & Evacuate: Immediately alert others in the vicinity and evacuate the immediate area of
the spill.

o Don PPE: Before re-entering the area, put on all required personal protective equipment.

e Contain Spill: For liquid spills, cover with an inert absorbent material.
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» Clean Up: For solid spills, carefully collect the material mechanically, avoiding dust creation.
[4] For liquid spills, collect the absorbent material.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone) and
then soap and water.

o Dispose: Collect all contaminated materials (absorbent, gloves, wipes) in a sealed, labeled
hazardous waste container.[4]

e Report: Report the incident to your institution's Environmental Health & Safety (EHS)
department.

Disposal Plan

All waste containing V-9302 hydrochloride must be managed in compliance with local, state,
and federal regulations, as well as institutional EHS guidelines.[4]

. Unused or Expired Solid V-9302 Hydrochloride:

Procedure: Treat the original container with the unwanted solid as chemical waste. Do not
discard it in regular trash.[4]

Action: Securely cap the original container. Label it clearly as "Hazardous Waste" with the full
chemical name. Arrange for pickup by your institution's EHS department.[4]

. V-9302 Hydrochloride in Solution (e.g., dissolved in DMSO):

Context: Solutions of V-9302 hydrochloride, often prepared in solvents like DMSO, must be
disposed of as hazardous liquid chemical waste.[4]

Procedure: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible
waste container.[4]

Action: Clearly label the container "Hazardous Waste" and list all constituents by percentage
(e.g., "99% DMSO, 1% V-9302 hydrochloride"). Keep the container sealed when not in use
and store it in a designated satellite accumulation area.[4]

. Contaminated Solid Waste:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/product/b2588783?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/product/b2588783?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/product/b2588783?utm_src=pdf-body
https://www.benchchem.com/product/b2588783?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/product/b2588783?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_V_9302.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2588783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Context: This includes disposable labware such as pipette tips, gloves, and centrifuge tubes
that have come into direct contact with the chemical.[4]

e Procedure: Segregate contaminated solid waste from regular lab trash. Collect these items
in a designated, labeled container for chemically contaminated solid waste.[4]

» Note on Biohazardous Waste: If the waste is also considered biohazardous (e.g., from cell
culture use), it must be decontaminated according to biosafety protocols before being
disposed of as chemical waste.[4]

Chemical Properties and Data

This table summarizes key physical and chemical data for V-9302 hydrochloride.

Property Value

(2S)-2-amino-4-[bis[[2-[(3-
Synonym methylphenyl)methoxy]phenyljmethyl]amino]-

butanoic acid[5]

CAS Number 2416138-42-4[7][8]
Molecular Formula C34H38N204-HCI[8]
Molecular Weight 575.15 g/mol [8]
Purity >97%][8]

Soluble to 50 mM in DMSO (with gentle
Solubility warming)[8]Soluble to 50 mM in ethanol (with

gentle warming)[8]

9.6 UM (for inhibition of ASCT2-mediated

Biological Activity (ICso) ) )
glutamine uptake in HEK-293 cells)[1][3][7]

Experimental Protocol: Preparation of Solutions

Properly preparing solutions is a critical handling procedure for experimental use. The following
are cited methodologies for creating stock and working solutions.
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Protocol 1: High Concentration Stock in DMSO
o Objective: To create a high-concentration stock solution for further dilution.

o Methodology: V-9302 hydrochloride can be dissolved in fresh DMSO to a concentration of
50 mM.[8] Gentle warming may be required to fully dissolve the compound.

o Note: Moisture-absorbing DMSO can reduce solubility. Always use fresh, anhydrous
DMSO for best results.[2]

Protocol 2: Formulation for In Vivo Use (Example)
» Objective: To prepare a clear solution suitable for administration in animal models.[7]
e Methodology (yields a 2.08 mg/mL solution):[7]

o Prepare a stock solution of V-9302 hydrochloride in DMSO (e.g., 20.8 mg/mL).

o Take 100 pL of the DMSO stock solution and add it to 400 pL of PEG300. Mix until
uniform.

o Add 50 pL of Tween-80 to the mixture and mix until uniform.

o Add 450 L of saline to bring the final volume to 1 mL. The resulting solution should be
clear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for V-9302
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2588783#personal-protective-equipment-for-
handling-v-9302-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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